2-Amino-1-(4-ethylpiperazin-1-yl)-3-phenylpropan-1-one dihydrochloride
Description
2-Amino-1-(4-ethylpiperazin-1-yl)-3-phenylpropan-1-one dihydrochloride is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is also known as N-(4-ethylpiperazin-1-yl)-3-phenylpropanamide dihydrochloride or N-(4-ethylpiperazin-1-yl)-3-phenylpropan-1-amine dihydrochloride. It is a white crystalline powder that is soluble in water and ethanol.
Scientific Research Applications
Neuroprotective and Anti-thrombolytic Properties
One study explored the protective effects of a compound similar in structure to 2-Amino-1-(4-ethylpiperazin-1-yl)-3-phenylpropan-1-one dihydrochloride against cardiac remodeling in isoproterenol-induced myocardial infarction in rats. The compound showed potential as an anticoagulant agent to prevent thrombosis in acute myocardial infarction due to its ability to inhibit angiotensin-converting enzyme and reduce cardiac dysfunction markers (Khdhiri et al., 2020).
Another study evaluated the cerebroprotective potential of a synthetic coumarin against pharmaceutically induced ischemic stroke in rats. The compound demonstrated significant neuroprotective effects and mitigated oxidative stress markers in stroke rats, suggesting its therapeutic potential against myocardial infarction and stroke (Mnafgui et al., 2019).
Enhancing Cognitive Function
Research on a derivative of 2-Amino-1-(4-ethylpiperazin-1-yl)-3-phenylpropan-1-one dihydrochloride investigated its effect on improving cognitive dysfunction. The study focused on two compounds, P M No.5 and P M No.6, and found that both showed a significant improvement in learning and memory in mice, indicating their potential use in addressing cognitive impairments (Zhang Hong-ying, 2012).
Potential in Diverse Therapeutic Fields
A review highlighted the versatility of the N-phenylpiperazine subunit, which is structurally related to 2-Amino-1-(4-ethylpiperazin-1-yl)-3-phenylpropan-1-one dihydrochloride. The review emphasized the potential of this subunit to yield new classes of therapeutic agents for various fields beyond its traditional use for central nervous system disorders, suggesting a broad range of applications for similar compounds (Maia et al., 2012).
properties
IUPAC Name |
2-amino-1-(4-ethylpiperazin-1-yl)-3-phenylpropan-1-one;dihydrochloride |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H23N3O.2ClH/c1-2-17-8-10-18(11-9-17)15(19)14(16)12-13-6-4-3-5-7-13;;/h3-7,14H,2,8-12,16H2,1H3;2*1H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AJYDTBPJVCANAE-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1CCN(CC1)C(=O)C(CC2=CC=CC=C2)N.Cl.Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H25Cl2N3O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
334.3 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Amino-1-(4-ethylpiperazin-1-yl)-3-phenylpropan-1-one dihydrochloride | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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